Cas no 2229545-51-9 (4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid
• CAS No: 2229545-51-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6198344
• PubChem ID: 165693439
• Update Time: 2025-05-24

4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid
• EN300-1747637
• 2229545-51-9

• Inchi： 1S/C12H17NO3/c1-8-7-10(9(2)13-8)12(11(14)15)3-5-16-6-4-12/h7,13H,3-6H2,1-2H3,(H,14,15)
• InChI Key： FXUZJJVPNQUTOS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=C(C)NC=2C)CC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid

4-(2,5-Dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic Acid: A Comprehensive Overview

4-(2,5-Dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid (CAS No. 2229545-51-9) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid is composed of two primary functional groups: a pyrrole ring and a carboxylic acid group. The pyrrole ring, substituted with two methyl groups at positions 2 and 5, contributes to the compound's aromaticity and stability. The oxane ring (a six-membered cyclic ether) serves as a bridge between the pyrrole moiety and the carboxylic acid group. This arrangement not only enhances the compound's solubility but also facilitates interactions with biological targets, making it a promising candidate for pharmacological studies.

Recent studies have highlighted the importance of pyrrole-containing compounds in medicinal chemistry. The presence of the pyrrole ring in 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid allows for potential interactions with various biological systems. For instance, researchers have explored the role of pyrrole derivatives in modulating enzyme activity and receptor binding. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

The synthesis of 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrrole ring through cyclization reactions and the subsequent attachment of the oxane and carboxylic acid groups. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of applications, oxane-containing compounds are widely used in polymer science due to their ability to form stable cyclic structures. The carboxylic acid group in this compound further enhances its versatility by allowing for additional functionalization. For example, researchers have investigated its use as a building block for biodegradable polymers, which have applications in packaging materials and biomedical devices.

Moreover, the combination of pyrrole moieties with carboxylic acid groups has opened new avenues in material science. Studies have shown that this compound can act as a precursor for metal-free catalysts used in organic synthesis. Its ability to coordinate with metal ions without requiring additional ligands makes it a valuable tool in green chemistry.

From an environmental standpoint, 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid exhibits favorable biodegradation properties. Research indicates that under aerobic conditions, this compound undergoes rapid breakdown into non-toxic byproducts. This characteristic aligns with global efforts to develop sustainable chemical processes that minimize environmental impact.

In conclusion, 4-(2,5-dimethyl-1H-pyrrol-3-yl)oxane-4-carboxylic acid (CAS No. 2229545